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Compound of Interest

Compound Name: 2-Bromoaniline

Cat. No.: B046623

Introduction

The bromination of aniline is a classic example of an electrophilic aromatic substitution
reaction. Due to the strong activating effect of the amino (-NHz) group, which increases the
electron density of the benzene ring, aniline reacts readily with bromine.[1][2] This high
reactivity facilitates the substitution of bromine atoms at the ortho and para positions.[1][2][3]
The reaction with bromine water is typically rapid and proceeds at room temperature, leading to
the formation of a white precipitate of 2,4,6-tribromoaniline.[2][4][5] This protocol details the
synthesis, mechanism, and safety considerations for the preparation of 2,4,6-tribromoaniline.

Reaction Mechanism

The amino group in aniline is a powerful activating group that directs incoming electrophiles to
the ortho and para positions. When aniline is treated with bromine water, the bromine molecule
becomes polarized, and the electrophilic bromine cation (Br*) attacks the electron-rich benzene
ring. The reaction proceeds in a stepwise manner, with substitution occurring at all available
ortho and para positions to yield the trisubstituted product, 2,4,6-tribromoaniline.[3][6] Due to
the high activation of the ring, a Lewis acid catalyst is not required for this reaction.[7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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© 2025 BenchChem. All rights reserved.

5/5

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b046623?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

